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Compound of Interest

Compound Name: DSPE-PEG5-azide

Cat. No.: B8106397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-distearoyl-sn-glycero-3-

phosphoethanolamine-N-[azido(polyethylene glycol)-5]-azide (DSPE-PEG5-azide), a

heterobifunctional linker critical in the fields of drug delivery, nanotechnology, and

bioconjugation.

Core Concepts
DSPE-PEG5-azide is an amphiphilic molecule composed of three key functional components:

DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): A phospholipid that acts as a

hydrophobic anchor, enabling stable incorporation into lipid bilayers of nanoparticles such as

liposomes and micelles.[1][2]

PEG5 (Polyethylene Glycol with 5 repeating units): A hydrophilic polymer spacer. The PEG

linker increases the overall water solubility of the molecule and provides a steric barrier,

which can enhance the stability and circulation time of nanoparticles in vivo by reducing

clearance by the immune system.[1][2][3]

Azide (-N3) Group: A highly reactive terminal group that serves as a chemical handle for

covalent modification. The azide group facilitates highly efficient and specific conjugation to

molecules containing an alkyne group through "click chemistry".
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This unique structure makes DSPE-PEG5-azide an invaluable tool for the surface

functionalization of lipid-based nanoparticles, enabling the attachment of targeting ligands (e.g.,

antibodies, peptides), imaging agents, or other bioactive molecules. It is also utilized as a PEG-

based linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs).

Quantitative Data Summary
The following table summarizes the key quantitative properties of DSPE-PEG5-azide.

Property Value References

Molecular Formula C₅₄H₁₀₅N₄O₁₄P

Molecular Weight 1065.4 g/mol

CAS Number 2112737-73-0

Purity ≥95% - 98%

Solubility

Soluble in Dichloromethane

(DCM), Chloroform, DMSO,

DMF

Storage Conditions
Store at -20°C in a sealed,

desiccated container.

Experimental Protocols
A primary application of DSPE-PEG5-azide is the preparation of azide-functionalized

liposomes for subsequent bioconjugation via click chemistry. The following is a generalized

protocol for this process.

Part 1: Preparation of Azide-Functionalized Liposomes
Lipid Film Formation:

In a round-bottom flask, dissolve the primary lipid (e.g., DSPC), cholesterol, and DSPE-
PEG5-azide in chloroform. A typical molar ratio might be 5-10 mol% for the DSPE-PEG5-
azide.
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Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on

the flask wall.

Further dry the film under a high vacuum for at least one hour to remove any residual

solvent.

Hydration:

Hydrate the lipid film with an appropriate aqueous buffer (e.g., PBS, pH 7.4) by vortexing

vigorously. This process forms multilamellar vesicles (MLVs).

Extrusion:

To obtain unilamellar vesicles with a defined size, the MLV suspension is subjected to

extrusion.

Assemble a liposome extruder with a polycarbonate membrane of the desired pore size

(e.g., 100 nm).

Pass the MLV suspension through the extruder multiple times (typically 11-21 passes) to

produce a solution of unilamellar, azide-functionalized liposomes.

Part 2: Bioconjugation via Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
This protocol details the conjugation of an alkyne-containing molecule (e.g., a fluorescent dye,

peptide, or small molecule drug) to the surface of the prepared azide-functionalized liposomes.

Reaction Setup:

In a suitable reaction vessel, combine the azide-functionalized liposome suspension with

the alkyne-containing molecule of interest.

Add a copper(I) source (e.g., copper(II) sulfate) and a reducing agent (e.g., sodium

ascorbate) to catalyze the reaction. A water-soluble copper-ion chelator, such as

bathophenanthroline disulfonate, can also be used to facilitate the reaction in aqueous

media.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation:

Incubate the reaction mixture at room temperature for 1-2 hours. If working with light-

sensitive compounds, protect the reaction from light.

Purification:

Purify the functionalized liposomes from unreacted small molecules and catalyst

components using size-exclusion chromatography (e.g., with a Sephadex G-50 column)

equilibrated with a suitable buffer like PBS.

Note: For applications where the cytotoxicity of copper is a concern, a copper-free click

chemistry approach, such as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), can be

employed. This involves using a strained alkyne, such as dibenzocyclooctyne (DBCO), instead

of a terminal alkyne, eliminating the need for a copper catalyst.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of preparing functionalized liposomes using

DSPE-PEG5-azide.
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Part 1: Liposome Preparation

Part 2: Bioconjugation (Click Chemistry)

1. Lipid Dissolution
(Primary Lipid, Cholesterol, DSPE-PEG5-azide in Chloroform)

2. Thin Film Formation
(Rotary Evaporation)

3. Hydration
(Aqueous Buffer)

4. Extrusion
(Size-Controlled Unilamellar Vesicles)

Result: Azide-Functionalized Liposomes

5. Reaction Setup
(Add Alkyne-Molecule, Copper Catalyst, Reducing Agent)

To Conjugation

6. Incubation
(Room Temperature)

7. Purification
(Size-Exclusion Chromatography)

Result: Functionalized Liposomes

Click to download full resolution via product page

Workflow for liposome functionalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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